![molecular formula C6H10ClN3S B6264566 2H,3H-imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrochloride CAS No. 1803587-19-0](/img/no-structure.png)
2H,3H-imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of imidazo[2,1-b][1,3]thiazines, a class of compounds to which our compound of interest belongs, has been extensively studied . The synthetic approaches are grouped by the degree of research done on the imidazothiazine scaffold, from more to less studied . For instance, 6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-5-ones were synthesized by condensation of imidazole-2-thiones with 3-aryl-2-propenoyl chlorides and 2-butenoyl chloride in pyridine .Molecular Structure Analysis
The molecular structure of 2H,3H-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrochloride can be represented by the SMILES string NCCC1=CN2C(SC=C2)=N1.Cl . The InChI representation is 1S/C7H9N3S.ClH/c8-2-1-6-5-10-3-4-11-7(10)9-6;/h3-5H,1-2,8H2;1H .Scientific Research Applications
Oncology
Imidazo[2,1-b]thiazole derivatives have been reported to have applications in oncology . They are explored for their potential in cancer treatment due to their growth inhibitory effects on a range of human cancer cell lines .
Infectiology
These compounds also find use in infectiology , which deals with infectious diseases. They may offer new avenues for treating infections .
Cardiovascular Diseases
There is research into the use of imidazo[2,1-b]thiazole derivatives for treating cardiovascular diseases . This could lead to new treatments for heart-related conditions .
Neurodegenerative Diseases
Another important application is in the field of neurodegenerative diseases . These compounds might be used in managing diseases like Alzheimer’s and Parkinson’s .
Antimicrobial Activity
Some derivatives have shown antimicrobial activity , including antibacterial and antifungal effects against organisms like Staphylococcus aureus, Klebsiella, and Candida albicans .
Synthesis Methods
Research into efficient synthesis methods of imidazo[2,1-b][1,3]thiazines is ongoing, which is crucial for the development of pharmaceuticals and other chemical products .
Safety and Hazards
The compound is classified under the GHS07 hazard class and is labeled with the signal word "Warning" . It has been identified as a skin sensitizer (Skin Sens. 1) . Precautionary statements associated with the compound include P261, P272, P280, P302 + P352, P333 + P313, P362 + P364 . It is also classified as a non-combustible, acute toxic Cat. 1 and 2 very toxic hazardous material .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2H,3H-imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrochloride involves the condensation of 2-aminothiazole with 2-bromoacetophenone followed by cyclization with formic acid to form the imidazole ring. The resulting intermediate is then reduced with sodium borohydride to yield the final product.", "Starting Materials": [ "2-aminothiazole", "2-bromoacetophenone", "formic acid", "sodium borohydride", "hydrochloric acid", "methanol" ], "Reaction": [ "Step 1: Condensation of 2-aminothiazole with 2-bromoacetophenone in methanol using hydrochloric acid as a catalyst to form the intermediate 2-(2-bromoacetophenone)-aminothiazole.", "Step 2: Cyclization of the intermediate with formic acid to form the imidazole ring, yielding 2-(2-bromoacetophenone)-3-formylaminothiazole.", "Step 3: Reduction of the intermediate with sodium borohydride in methanol to yield the final product, 2H,3H-imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrochloride." ] } | |
CAS RN |
1803587-19-0 |
Product Name |
2H,3H-imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrochloride |
Molecular Formula |
C6H10ClN3S |
Molecular Weight |
191.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
